Cas no 1480442-36-1 (2-methoxy-N-(2-methylcyclopentyl)aniline)

• Product Name: 2-methoxy-N-(2-methylcyclopentyl)aniline
• CAS No: 1480442-36-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5209671
• PubChem ID: 65046475
• Update Time: 2025-06-08

2-methoxy-N-(2-methylcyclopentyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-N-(2-methylcyclopentyl)-
• 2-methoxy-N-(2-methylcyclopentyl)aniline

• Inchi： 1S/C13H19NO/c1-10-6-5-8-11(10)14-12-7-3-4-9-13(12)15-2/h3-4,7,9-11,14H,5-6,8H2,1-2H3
• InChI Key： LWZSLMIGUPANGS-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2C)=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-methoxy-N-(2-methylcyclopentyl)aniline

Comprehensive Overview of 2-methoxy-N-(2-methylcyclopentyl)aniline (CAS No. 1480442-36-1): Properties, Applications, and Industry Insights

2-methoxy-N-(2-methylcyclopentyl)aniline (CAS No. 1480442-36-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This aniline derivative features a methoxy group and a methyl-substituted cyclopentyl ring, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a key intermediate in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection formulations.

The compound's molecular structure (C₁₃H₁₉NO) combines aromatic and aliphatic characteristics, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its role in optimizing lead compounds for central nervous system (CNS) targets, aligning with current industry focus on neurological therapeutics. Its lipophilicity profile (calculated logP ≈ 2.8) suggests favorable blood-brain barrier penetration, a hot topic in neuropharmacology research.

From a synthetic chemistry perspective, 2-methoxy-N-(2-methylcyclopentyl)aniline demonstrates interesting reactivity patterns. The methoxy group offers ortho-directing effects in electrophilic aromatic substitution, while the secondary amine functionality serves as a handle for further derivatization. These features make it particularly useful in parallel synthesis approaches, which are currently trending in combinatorial chemistry and high-throughput screening platforms.

Analytical characterization of CAS No. 1480442-36-1 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Recent method developments have focused on green chemistry approaches for its analysis, responding to growing environmental concerns in the chemical industry. The compound's stability under various pH conditions (studied through forced degradation studies) makes it suitable for formulation development, another area of intense research activity.

In material science applications, the compound's aromatic-cycloaliphatic hybrid structure has shown promise in the design of specialty polymers. Its incorporation into polymer backbones can modify thermal properties and solubility characteristics, addressing current demands for high-performance materials in electronics and coatings. This dual applicability in both life sciences and materials science positions 2-methoxy-N-(2-methylcyclopentyl)aniline as a compound with cross-disciplinary relevance.

The commercial availability of CAS No. 1480442-36-1 through specialty chemical suppliers has increased in recent years, reflecting growing market demand. Current supply chain optimization strategies for such fine chemicals focus on sustainable production methods, including catalytic processes and flow chemistry implementations. These developments align with the pharmaceutical industry's emphasis on process intensification and green manufacturing principles.

Patent analysis reveals expanding intellectual property coverage for derivatives of 2-methoxy-N-(2-methylcyclopentyl)aniline, particularly in areas of kinase inhibition and GPCR modulation. This correlates with the compound's emerging importance in precision medicine approaches, where tailored molecular scaffolds are crucial. The structure-property relationships of such derivatives are actively investigated using computational methods like molecular docking and QSAR modeling, representing the integration of cheminformatics in modern drug discovery.

From a regulatory standpoint, proper handling of 2-methoxy-N-(2-methylcyclopentyl)aniline requires standard laboratory safety protocols. While not classified as hazardous under current systems, its material safety data sheet (MSDS) recommends precautions typical for organic amines, including proper ventilation and personal protective equipment. These considerations are increasingly important in the context of laboratory safety culture and risk assessment practices.

Future research directions for CAS No. 1480442-36-1 may explore its potential in bioconjugation chemistry and prodrug design, areas gaining traction in targeted therapy development. The compound's balanced physicochemical properties make it suitable for formulation optimization studies, particularly in addressing challenges related to drug delivery and bioavailability enhancement.

In conclusion, 2-methoxy-N-(2-methylcyclopentyl)aniline represents a versatile building block with growing importance across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it well for future innovations in medicinal chemistry, agrochemical development, and advanced materials. As research continues to uncover new applications, this compound will likely maintain its relevance in cutting-edge scientific endeavors.